Cas no 2229166-76-9 (4-(3-Bromo-2,2-dimethylpropyl)-2-chloro-1-methylbenzene)

• Product Name: 4-(3-Bromo-2,2-dimethylpropyl)-2-chloro-1-methylbenzene
• CAS No: 2229166-76-9
• MF: C₁₂H₁₆BrCl
• MW: 275.612442016602
• CID: 6602566
• PubChem ID: 165966654
• Update Time: 2025-06-22

4-(3-Bromo-2,2-dimethylpropyl)-2-chloro-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2,2-dimethylpropyl)-2-chloro-1-methylbenzene
• 2229166-76-9
• EN300-1926524
• 4-(3-Bromo-2,2-dimethylpropyl)-2-chloro-1-methylbenzene

• Inchi： 1S/C12H16BrCl/c1-9-4-5-10(6-11(9)14)7-12(2,3)8-13/h4-6H,7-8H2,1-3H3
• InChI Key： RRKFYRFVFNRJGU-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC(C)=C(C=1)Cl

Computed Properties

• Exact Mass: 274.01239g/mol
• Monoisotopic Mass: 274.01239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Additional information on 4-(3-Bromo-2,2-dimethylpropyl)-2-chloro-1-methylbenzene

Professional Introduction to Compound with CAS No. 2229166-76-9 and Product Name: 4-(3-Bromo-2,2-dimethylpropyl)-2-chloro-1-methylbenzene

The compound with the CAS number 2229166-76-9 and the product name 4-(3-Bromo-2,2-dimethylpropyl)-2-chloro-1-methylbenzene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific and industrial domains.

At the core of this compound's molecular structure lies a benzene ring substituted with multiple functional groups. The presence of a 3-Bromo-2,2-dimethylpropyl side chain and a chloro substituent at the 2-position of the benzene ring imparts distinct reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. Furthermore, the methyl group at the 1-position enhances its stability and solubility, facilitating its use in diverse chemical reactions.

Recent research in the field of medicinal chemistry has highlighted the importance of such structurally complex compounds in developing novel therapeutic agents. The bromo and chloro substituents on the benzene ring are particularly noteworthy, as they serve as versatile handles for further functionalization. This allows chemists to tailor the compound's properties for specific applications, such as inhibiting enzyme activity or modulating receptor binding.

In particular, studies have demonstrated that derivatives of this compound exhibit promising biological activity. For instance, modifications to the 3-Bromo-2,2-dimethylpropyl group have shown potential in targeting certain metabolic pathways associated with neurological disorders. The chloro substituent at the 2-position has been found to enhance binding affinity to specific protein targets, making it an attractive scaffold for drug design.

The synthesis of 4-(3-Bromo-2,2-dimethylpropyl)-2-chloro-1-methylbenzene involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the bromination of a suitable precursor, followed by chlorination and subsequent alkylation steps. Each step is meticulously controlled to ensure high yield and purity, which are critical for pharmaceutical applications.

Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in characterizing this compound's structure. These tools provide detailed insights into its molecular framework, confirming the presence of all intended functional groups. Additionally, computational methods like density functional theory (DFT) have been employed to predict its electronic properties and reactivity.

The versatility of 4-(3-Bromo-2,2-dimethylpropyl)-2-chloro-1-methylbenzene extends beyond its role as a synthetic intermediate. It has also been explored as a building block for more complex molecules in materials science. For example, researchers have investigated its potential use in creating novel polymers with enhanced thermal stability and mechanical strength. These applications underscore the broad utility of this compound across multiple scientific disciplines.

In conclusion, the compound with CAS number 2229166-76-9, commonly referred to as 4-(3-Bromo-2,2-dimethylpropyl)-2-chloro-1-methylbenzene, represents a cornerstone in modern chemical research. Its unique structural features and functional properties make it indispensable in pharmaceutical development and materials science. As ongoing research continues to uncover new applications for this compound, its significance is poised to grow even further.